Cas no 40137-60-8 (Acetic acid, 2-chloro-,1-methyl-2-(2-methylpropoxy)ethyl ester)

• Product Name: Acetic acid, 2-chloro-,1-methyl-2-(2-methylpropoxy)ethyl ester
• CAS No: 40137-60-8
• MF: C₉H₁₇ClO₃
• MW: 208.682482481003
• CID: 331081
• PubChem ID: 170276
• Update Time: 2025-04-19

Acetic acid, 2-chloro-,1-methyl-2-(2-methylpropoxy)ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,1-methyl-2-(2-methylpropoxy)ethyl ester
• 1-(2-methylpropoxy)propan-2-yl 2-chloroacetate
• 1-methyl-2-(2-methylpropoxy)ethyl chloroacetate
• Acetic acid, 2-chloro-, 1-methyl-2-(2-methylpropoxy)ethyl ester
• Acetic acid, chloro-, 1-methyl-2-(2-methylpropoxy)ethyl ester
• NS00058391
• 40137-60-8
• DTXSID40885797
• EINECS 254-810-6

• Inchi： 1S/C9H17ClO3/c1-7(2)5-12-6-8(3)13-9(11)4-10/h7-8H,4-6H2,1-3H3
• InChI Key： YKCNOWIHQSJPHL-UHFFFAOYSA-N
• SMILES： ClCC(=O)OC(C)COCC(C)C

Computed Properties

• Exact Mass: 208.086622
• Monoisotopic Mass: 208.086622
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 2.4

Experimental Properties

• Density: 1.048
• Boiling Point: 259.3°C at 760 mmHg
• Flash Point: 96.6°C
• Refractive Index: 1.435